Cas no 2171860-15-2 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid
• CAS No: 2171860-15-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6258468
• PubChem ID: 165812726
• Update Time: 2025-10-30

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}cyclopropyl)acetic acid
• EN300-1522786
• 2171860-15-2

• Inchi： 1S/C26H30N2O5/c1-3-25(2,23(31)28-26(12-13-26)14-22(29)30)16-27-24(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,3,12-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： IYTJVQCMFRRQMA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid

Introduction to 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid (CAS No. 2171860-15-2)

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171860-15-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structure, combines elements of fluorinated aromatic systems with functionalized amide and cyclopropyl groups, making it a promising candidate for various biochemical applications.

The compound’s structure is built upon a fluorene core, which is a well-documented scaffold in medicinal chemistry due to its favorable electronic properties and stability. The fluorene moiety is further functionalized with a methoxycarbonyl group, enhancing its reactivity and potential for further derivatization. This modification is particularly interesting as it introduces a polar, electron-withdrawing group that can influence the compound’s solubility and binding affinity to biological targets.

The presence of an amino group in the molecule, specifically part of a methylbutanamido chain, suggests potential interactions with nucleophilic sites in biological systems. This feature is crucial for designing molecules that can modulate enzyme activity or interact with specific protein receptors. The cyclopropyl group, another notable structural element, is known to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into the molecule may contribute to improved pharmacokinetic properties, making it a valuable component in drug design strategies.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene derivatives due to their unique photophysical properties. These properties make them suitable for applications in bioimaging, fluorescent probes, and photodynamic therapy. The specific derivative described here, with its complex amide linkage and cyclopropyl substitution, may exhibit distinct photoreactivity that could be exploited for therapeutic or diagnostic purposes.

Furthermore, the acetic acid moiety at the terminal end of the molecule provides a carboxylic acid functional group, which can participate in hydrogen bonding interactions. This feature is particularly important for designing molecules that require precise positioning within biological targets, such as enzymes or receptors. The ability to form multiple hydrogen bonds can enhance binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid have been analyzed using molecular docking simulations, which suggest potential interactions with various biological targets. These simulations indicate that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene methoxycarbonyl group necessitates careful selection of coupling reagents and solvents to avoid side reactions. Similarly, the formation of the amide bond and cyclopropyl linkage requires optimized conditions to maximize efficiency. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing precision and scalability.

In clinical research settings, compounds with structural similarities to 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}cyclopropyl)acetic acid have shown promise in preclinical studies for their potential therapeutic effects. For instance, fluorinated derivatives have been investigated for their anti-inflammatory and anticancer properties. While this specific compound has not yet been tested in human clinical trials, its structural features suggest that it may exhibit similar beneficial effects.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The complex architecture of 2171860-15-2 provides numerous opportunities for further optimization through structural modifications. By fine-tuning specific functional groups or introducing additional substituents, researchers can enhance its potency, selectivity, and pharmacokinetic properties. Such modifications are essential for advancing from promising candidates to viable drug candidates ready for clinical evaluation.

The role of computational tools in drug discovery cannot be overstated. Software platforms capable of predicting molecular interactions allow researchers to screen large libraries of compounds efficiently. By leveraging these tools alongside experimental data from laboratory studies, scientists can accelerate the process of identifying compounds with therapeutic potential. The structural complexity of 2171860-15-2 makes it an ideal candidate for such interdisciplinary approaches.

Future research directions may explore the use of 2171860-15-2 as a building block for more complex derivatives or as a lead compound in drug discovery programs targeting specific diseases. Its unique combination of structural features positions it as a versatile molecule with broad applicability across multiple therapeutic areas. As synthetic chemistry continues to evolve, the ability to produce complex molecules like this one will only improve, opening up new possibilities for therapeutic innovation.